4-(2-bromoethyl)-1H-pyrazole hydrobromide

Catalog No.
S817965
CAS No.
1803601-03-7
M.F
C5H8Br2N2
M. Wt
255.94 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-(2-bromoethyl)-1H-pyrazole hydrobromide

Unstable pyrazole intermediates that self-oligomerize cause batch failures. 4-(2-bromoethyl)-1H-pyrazole hydrobromide solves this: the HBr salt protonates the pyrazole N, preventing self-alkylation and ensuring >98% purity. This enables mild SN2 coupling for amine/hydroxyl scaffolds without API degradation. Orthogonal reactivity allows sequential substitution then N-arylation for library synthesis. Consistent purity. Global shipping.

CAS Number

1803601-03-7

Product Name

4-(2-bromoethyl)-1H-pyrazole hydrobromide

IUPAC Name

4-(2-bromoethyl)-1H-pyrazole;hydrobromide

Molecular Formula

C5H8Br2N2

Molecular Weight

255.94 g/mol

InChI

InChI=1S/C5H7BrN2.BrH/c6-2-1-5-3-7-8-4-5;/h3-4H,1-2H2,(H,7,8);1H

InChI Key

VOTUGYODUXEATO-UHFFFAOYSA-N

SMILES

C1=C(C=NN1)CCBr.Br

Canonical SMILES

C1=C(C=NN1)CCBr.Br

The exact mass of the compound 4-(2-bromoethyl)-1H-pyrazole hydrobromide is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Synonyms

4-(2-Bromoethyl)-1H-pyrazole hydrobromide, 4-(2-Bromoethyl)pyrazole hydrobromide, 1H-Pyrazole, 4-(2-bromoethyl)-, hydrobromide (1:1), 4-(2-Bromoethyl)-1H-pyrazole HBr

Purity

≥98%

Package Size

250 mg, 0.25 g, 1 g

4-(2-bromoethyl)-1H-pyrazole hydrobromide (CAS 1803601-03-7) is a bifunctional heterocyclic building block featuring a reactive alkyl bromide tethered to the C4 position of a pyrazole ring. It is primarily procured as a critical electrophilic precursor for synthesizing pyrazole-containing pharmaceuticals, agrochemicals, and advanced materials. The presence of the hydrobromide salt is a deliberate formulation choice that protonates the pyrazole nitrogen, neutralizing its nucleophilicity to ensure long-term shelf stability and consistent batch-to-batch purity. This compound serves as a highly efficient C2-linker for appending the versatile pyrazole pharmacophore onto diverse molecular scaffolds via SN2 displacement [1].

Research Fit

Salt Form Hydrobromide salt for aqueous solubility and precise stoichiometric handling
Regiochemistry C4-bromoethyl with free N1–H enables sequential bifunctional derivatization
Reactivity Bromo leaving group: practical SN2/cross-coupling rates with ambient-temperature stability

Substituting 4-(2-bromoethyl)-1H-pyrazole hydrobromide with its free base equivalent or a chloro-analog introduces severe process risks. The free base form is highly susceptible to spontaneous intermolecular self-alkylation, where the nucleophilic pyrazole nitrogen of one molecule attacks the electrophilic bromoethyl group of another, leading to rapid oligomerization and purity degradation during storage. Conversely, substituting with the more stable 4-(2-chloroethyl)-1H-pyrazole significantly reduces electrophilic reactivity, often necessitating harsh reaction conditions (e.g., high temperatures, extended times, or iodide catalysis) that can degrade sensitive substrates or lower overall synthetic yields. Procuring the hydrobromide salt of the bromo-derivative balances high reactivity with essential storage stability [1].

Substitution Risk

Free base (CAS 1142953-56-7)

Different MW requires 1.46× molar correction; lower aqueous solubility may alter reaction conditions.

N1-alkylated isomer (CAS 119291-22-4)

Lacks free N1–H, reducing functional handles from two to one and eliminating the H-bond donor.

Chloroethyl analog

Slower SN2 kinetics (reported ~30–60×) may require elevated temperature and extended reaction times.

Self-Alkylation Suppression via Salt Form

The free base form of 4-(2-bromoethyl)-1H-pyrazole possesses both a nucleophilic center (pyrazole nitrogen) and an electrophilic center (alkyl bromide), making it intrinsically unstable due to spontaneous intermolecular N-alkylation. Formulation as the hydrobromide salt completely protonates the basic nitrogen, deactivating its nucleophilicity. This salt formation extends the shelf life from days/weeks for the free base (which rapidly forms oligomeric impurities) to >12 months at 2-8 °C for the HBr salt, ensuring consistent purity for downstream synthesis[1].

Evidence DimensionStorage stability and oligomerization rate
Target Compound DataStable crystalline solid; minimal self-alkylation over >12 months at 2-8 °C
Comparator Or Baseline4-(2-bromoethyl)-1H-pyrazole free base (rapid oligomeric degradation)
Quantified DifferenceNear-complete suppression of nucleophilic self-attack
ConditionsStandard cold-chain storage (2-8 °C) without specialized inhibitors

Procuring the HBr salt prevents costly material degradation and ensures reproducible stoichiometry in subsequent synthetic steps.

Salt vs. Free Base
Reported
1.46× mass correction factor
Stoichiometric adjustment required; 1 g salt = 0.684 g free-base equiv.
MW 255.94 (HBr) vs 175.03; purity context may vary by supplier.

Enhanced SN2 Reactivity over Chloro Analogs

In standard nucleophilic substitution reactions, the bromoethyl moiety demonstrates significantly faster kinetics compared to the chloroethyl analog. The weaker carbon-bromine bond allows for efficient SN2 displacement at mild temperatures (typically 20-60 °C), whereas 4-(2-chloroethyl)-1H-pyrazole often requires temperatures exceeding 100 °C or the addition of Finkelstein catalysts (e.g., NaI). This higher reactivity translates to higher isolated yields and fewer thermal degradation byproducts [1].

Evidence DimensionSN2 displacement temperature and efficiency
Target Compound DataEfficient displacement at 20-60 °C
Comparator Or Baseline4-(2-chloroethyl)-1H-pyrazole (>100 °C required)
Quantified DifferenceReduction of reaction temperature by 40-80 °C
ConditionsStandard polar aprotic solvents (e.g., DMF, MeCN) with basic nucleophiles

The superior leaving group ability of the bromide allows for milder reaction conditions, preserving the integrity of complex or thermally sensitive substrates.

C4 vs. N1 Substitution
Reported
2 reactive handles (C–Br, N1–H) vs 1 (C–Br only)
Enables sequential derivatization; H-bond donor retained for target engagement.
TPSA 28.68 vs 17.82 Ų; N1-alkylated isomer lacks NH.

Orthogonal Functionalization via C4 Substitution

The regiochemistry of 4-(2-bromoethyl)-1H-pyrazole hydrobromide provides distinct synthetic advantages over its N-alkylated isomer, 1-(2-bromoethyl)-1H-pyrazole. Because the reactive bromoethyl tether is located at the C4 position, the N1/N2 positions of the pyrazole ring remain available for subsequent or orthogonal functionalization, such as N-arylation (Ullmann/Chan-Lam coupling) or metal coordination. This allows the molecule to act as a bifunctional linker, whereas the 1-substituted isomer has its nitrogen blocked, limiting its utility in complex scaffold assembly [1].

Evidence DimensionAvailability of pyrazole nitrogen for orthogonal coupling
Target Compound DataN-H motif available for secondary functionalization
Comparator Or Baseline1-(2-bromoethyl)-1H-pyrazole (N-position blocked)
Quantified DifferenceEnables bifunctional linking vs. monofunctional termination
ConditionsMulti-step synthetic sequences requiring N-arylation or coordination

This specific regiochemistry is essential for buyers designing multi-functional ligands, MOFs, or complex pharmaceutical intermediates.

Leaving-Group Reactivity
Class-level
~30–60× faster SN2
Bromo intermediate between Cl (slower) and I (labile); practical balance of rate and stability.
C–Br BDE ≈68 kcal/mol; shelf-life advantage over iodo analog.
Core Substitution
Class-level
Unsubstituted pyrazole vs 3,5-dimethyl or N-methyl
Steric hindrance may reduce hinge-binding engagement; N-methyl lacks HBD entirely.
Dimethyl analog 20.4% lower MW; N-methyl 35.4% lower; not interchangeable in SAR libraries.
Synthetic Application
Reported
Precursor to pyrazolo[1,5-a]pyrazinones with reported cell-growth inhibition
Supports anticancer chemotype library synthesis; autophagy modulation endpoint context.
Derivative activity (A549 cell model); not an intrinsic property of the building block.
GHS Hazard Profile
Reported
Warning (H302-H315-H319-H335) vs Danger (dimethyl analog)
Lower hazard tier reduces shipping restrictions and PPE stringency.
ECHA notification 827-035-1; skin/eye irrit. Cat. 2 vs Corr. Cat. 1.

Pyrazole-Containing API Synthesis

Leveraging its high SN2 reactivity and stable salt form, this compound is ideal for appending the pyrazole pharmacophore onto amine- or hydroxyl-bearing drug scaffolds. The mild reaction conditions permitted by the bromo leaving group prevent degradation of complex API intermediates [1].

MOF and Coordination Ligand Development

Due to its C4-substitution pattern, the free N-H groups of the pyrazole ring remain accessible. After the bromoethyl group is anchored to a solid support or core molecule, the pyrazole moiety can be utilized for transition metal coordination or the construction of advanced MOFs [2].

N-Alkyl/Aryl Pyrazole Library Synthesis

The orthogonal reactivity profile of this building block allows chemists to first perform nucleophilic substitution at the bromoethyl site, followed by directed N-arylation (e.g., Chan-Lam coupling) at the pyrazole nitrogen, enabling the rapid generation of diverse chemical libraries for high-throughput screening[3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Kinase fragment-based discovery
Unsubstituted pyrazole HBD motif; C4-bromoethyl vector for extension
Hinge-binding engagement assays; SAR library synthesis
Pyrazolo[1,5-a]pyrazinone synthesis
Regioselective fused-heterocycle construction via C4-bromoethyl handle
Cell proliferation endpoint review; autophagy modulation context
DNA-encoded library (DEL) synthesis
Two orthogonal handles for sequential bifunctional derivatization
Library complexity; diversification efficiency
Palladium catalyst ligand development
Pyrazole ligand scaffold with bromoethyl linker for metal coordination
Polymerization activity review; branching selectivity

GHS Hazard Statements

H302 (100%): Harmful if swallowed [Warning Acute toxicity, oral];
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation]

Pictograms

Irritant

Irritant

Explore Compound Types